Cas no 2779-21-7 (Benzenesulfonic acid,4,4'-azobis- (9CI))

• Product Name: Benzenesulfonic acid,4,4'-azobis- (9CI)
• CAS No: 2779-21-7
• MF: C₁₂H₁₀N₂O₆S₂
• MW: 342.347600460052
• CID: 266952
• PubChem ID: 168962
• Update Time: 2025-04-19

Benzenesulfonic acid,4,4'-azobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4,4'-azobis- (9CI)
• 4,4'-Azobis(benzenesulfonic acid)
• 2779-21-7
• 4-Azophenylsulfonate
• Azobenzene-4,4'-disulphonic acid
• Benzenesulfonic acid, 4,4'-azobis-
• 4-[(E)-(4-sulfophenyl)azo]benzenesulfonic acid
• NSC 45167
• 4,4'-(1,2-Diazenediyl)bis[benzenesulfonic acid]
• SCHEMBL18624977
• 4,4'-(Diazene-1,2-diyl)dibenzenesulfonic acid
• BJ6N54D42F
• 4-[(4-sulfophenyl)diazenyl]benzenesulfonic acid
• NSC45167
• 2491-70-5
• Benzenesulfonic acid, 4,4'-(1E)-1,2-diazenediylbis-
• 4,4'-(1E)-1,2-Diazenediylbis[benzenesulfonic acid]
• trans-Azobenzene-4,4'-disulfonic acid
• 4,4'-Azodibenzenesulfonic acid
• Benzenesulfonic acid, 4,4'-(1,2-diazenediyl)bis-
• Azobenzene-4,4'-disulfonic acid

• Inchi： 1S/C12H10N2O6S2/c15-21(16,17)11-5-1-9(2-6-11)13-14-10-3-7-12(8-4-10)22(18,19)20/h1-8H,(H,15,16,17)(H,18,19,20)/b14-13+
• InChI Key： BITYYJJEVOSYCE-BUHFOSPRSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 380.962
• Monoisotopic Mass: 380.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.673
• PSA: 150.22000
• LogP: 4.75700